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Introduction
SHR168442 is a potent and selective antagonist of the Retinoic Acid Receptor-related Orphan

Receptor gamma t (RORγt).[1][2] RORγt is a key transcription factor that governs the

differentiation and function of T helper 17 (Th17) cells, a subset of CD4+ T cells implicated in

the pathogenesis of various autoimmune and inflammatory diseases, including psoriasis.[3][4]

[5][6] Th17 cells are characterized by their production of pro-inflammatory cytokines, most

notably Interleukin-17A (IL-17A), IL-17F, and IL-22.[4][7] By inhibiting RORγt, SHR168442
suppresses the transcriptional activity of this key regulator, leading to a reduction in Th17 cell

differentiation and a subsequent decrease in the secretion of pathogenic cytokines.[8][9] This

application note provides detailed protocols for assessing the in vitro efficacy of SHR168442 on

human Peripheral Blood Mononuclear Cells (PBMCs), focusing on its ability to inhibit Th17

differentiation and cytokine production.

Mechanism of Action: RORγt Signaling Pathway
RORγt, upon activation, binds to specific DNA sequences known as ROR Response Elements

(ROREs) in the promoter regions of target genes, including IL17A and IL17F.[10] This binding

initiates the transcription of these genes, leading to the production and secretion of Th17-

associated cytokines. SHR168442 acts by antagonizing RORγt, thereby preventing its

transcriptional activity and inhibiting the downstream inflammatory cascade.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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